3D hierarchical anatase TiO2 superstructures constructed by “nanobricks” built nanosheets with exposed {001} facets: facile synthesis, formation mechanism and superior photocatalytic activity†

CrystEngComm Pub Date: 2014-09-30 DOI: 10.1039/C4CE01295J

Abstract

Exploring anatase TiO2 with a superior photocatalytic activity is worthwhile as well as challenging. 3D hierarchical anatase TiO2 with a high percentage of exposed {001} facets has been successfully synthesized through a simple one-pot solvothermal strategy in the presence of ammonium fluoride and ethylene glycol solution. It was found that both NH4F and ethylene glycol played an essential role in directing a 3D hierarchical structure with exposed {001} facets. Characterization by SEM, TEM, XRD, and TG endorsed a plausible proposed formation mechanism of “nucleation–aggregation–recrystallization”. The product was proven to exhibit superior photocatalytic activity under the synergistic effect of improved light-harvesting ability and higher reactivity of exposed {001} facets.

Graphical abstract: 3D hierarchical anatase TiO2 superstructures constructed by “nanobricks” built nanosheets with exposed {001} facets: facile synthesis, formation mechanism and superior photocatalytic activity
3D hierarchical anatase TiO2 superstructures constructed by “nanobricks” built nanosheets with exposed {001} facets: facile synthesis, formation mechanism and superior photocatalytic activity†
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